Cas no 66963-78-8 (6-(Chloromethyl)-2,3-dimethoxynaphthalene)

6-(Chloromethyl)-2,3-dimethoxynaphthalene is a versatile naphthalene derivative featuring a reactive chloromethyl group at the 6-position and methoxy substituents at the 2- and 3-positions. This compound serves as a valuable intermediate in organic synthesis, particularly for constructing functionalized naphthalene frameworks. The chloromethyl group enables further derivatization through nucleophilic substitution, while the dimethoxy substitution pattern enhances electron density, influencing reactivity in electrophilic aromatic substitutions. Its well-defined structure makes it suitable for applications in pharmaceuticals, agrochemicals, and materials science. The compound is typically characterized by high purity and stability, ensuring consistent performance in synthetic workflows. Careful handling is advised due to the reactivity of the chloromethyl moiety.
6-(Chloromethyl)-2,3-dimethoxynaphthalene structure
66963-78-8 structure
Product Name:6-(Chloromethyl)-2,3-dimethoxynaphthalene
CAS No:66963-78-8
MF:C13H13ClO2
MW:236.694123029709
CID:6158845
PubChem ID:12849271
Update Time:2025-10-28

6-(Chloromethyl)-2,3-dimethoxynaphthalene Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL6336756
    • 66963-78-8
    • EN300-7445314
    • 6-(chloromethyl)-2,3-dimethoxynaphthalene
    • 6-(Chloromethyl)-2,3-dimethoxynaphthalene
    • Inchi: 1S/C13H13ClO2/c1-15-12-6-10-4-3-9(8-14)5-11(10)7-13(12)16-2/h3-7H,8H2,1-2H3
    • InChI Key: IFVDZRJPWHFXJV-UHFFFAOYSA-N
    • SMILES: ClCC1=CC=C2C=C(C(=CC2=C1)OC)OC

Computed Properties

  • Exact Mass: 236.0604073g/mol
  • Monoisotopic Mass: 236.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 18.5Ų

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Additional information on 6-(Chloromethyl)-2,3-dimethoxynaphthalene

Recent Advances in the Application of 6-(Chloromethyl)-2,3-dimethoxynaphthalene (CAS: 66963-78-8) in Chemical Biology and Pharmaceutical Research

6-(Chloromethyl)-2,3-dimethoxynaphthalene (CAS: 66963-78-8) is a key intermediate in the synthesis of various biologically active compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting cancer, inflammation, and neurodegenerative diseases. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and pharmacological potential.

In a recent study published in the Journal of Medicinal Chemistry, researchers utilized 6-(Chloromethyl)-2,3-dimethoxynaphthalene as a building block for the synthesis of naphthalene-based inhibitors targeting protein kinases. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms, suggesting its utility in the development of targeted cancer therapies. The structural flexibility of the naphthalene core allows for diverse modifications, enabling the optimization of pharmacokinetic properties.

Another significant application of 6-(Chloromethyl)-2,3-dimethoxynaphthalene was reported in a Nature Communications article, where it served as a precursor for the synthesis of fluorescent probes. These probes were designed to detect reactive oxygen species (ROS) in live cells, providing valuable tools for studying oxidative stress-related diseases. The high reactivity of the chloromethyl group facilitated the conjugation of fluorophores, resulting in probes with excellent sensitivity and selectivity.

Recent mechanistic studies have also explored the role of 6-(Chloromethyl)-2,3-dimethoxynaphthalene in modulating inflammatory pathways. A paper in Bioorganic & Medicinal Chemistry revealed that naphthalene derivatives synthesized from this compound could inhibit the production of pro-inflammatory cytokines by targeting the NF-κB pathway. These findings underscore the compound's potential as a scaffold for anti-inflammatory drug development.

In addition to its pharmacological applications, 6-(Chloromethyl)-2,3-dimethoxynaphthalene has been employed in materials science. A study in ACS Applied Materials & Interfaces described its use in the fabrication of organic semiconductors. The electron-rich naphthalene core, combined with the methoxy substituents, contributed to enhanced charge transport properties, making it a promising candidate for optoelectronic devices.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 6-(Chloromethyl)-2,3-dimethoxynaphthalene. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce byproducts. For instance, a Green Chemistry publication highlighted a solvent-free approach using microwave-assisted synthesis, which significantly reduced reaction times and environmental impact.

In conclusion, 6-(Chloromethyl)-2,3-dimethoxynaphthalene (CAS: 66963-78-8) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, diagnostic tools, and materials science, driven by its unique structural features and reactivity. Future research should focus on expanding its utility, addressing synthetic challenges, and exploring its potential in emerging therapeutic areas.

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